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Compound of Interest

Compound Name: Eisentartrat

Cat. No.: B12056577

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet einen detaillierten technischen Uberblick tiber die Bildung, Struktur,
Eigenschaften und experimentellen Protokolle im Zusammenhang mit dem Eisentartrat-
Komplex in wassriger Losung. Es dient als umfassende Ressource fur Fachleute, die in den
Bereichen Chemie, Pharmazie und Materialwissenschaften arbeiten.

Einleitung und chemische Grundlagen

Der Eisentartrat-Komplex ist eine metallorganische Verbindung, die durch die Reaktion von
Eisenionen (entweder Eisen(ll) oder Eisen(lll)) mit Weinsaure oder ihren Salzen (Tartraten) in
einer wassrigen Lésung entsteht. Die Komplexbildung ist von erheblichem Interesse aufgrund
ihrer Relevanz in verschiedenen Bereichen, von Lebensmittelzusatzstoffen bis hin zu
potenziellen pharmazeutischen Anwendungen. Weinséaure, eine Dihydroxy-Dicarbonséure,
fungiert als Chelatbildner, der tber seine Carboxyl- und Hydroxylgruppen an das Eisen-
Zentralion binden kann.

Die Stabilitat und Speziation des Komplexes werden stark vom pH-Wert der Losung, dem
molaren Verhéltnis von Eisen zu Tartrat und dem Vorhandensein anderer lonen beeinflusst.
Insbesondere Eisen(lll)-Komplexe sind fir ihre intensive Farbung und ihre Rolle bei
Redoxreaktionen bekannt. In der pharmazeutischen Forschung werden Eisenkomplexe auf ihr
Potenzial als Medikamentenkandidaten, insbesondere in der Krebstherapie und als
antimikrobielle Wirkstoffe, untersucht.
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Struktur und Speziation in wassriger Lésung

Die Struktur des Eisentartrat-Komplexes kann je nach Bedingungen variieren. Neuere Studien
deuten darauf hin, dass der aktive Komplex in vielen Fallen eine zweikernige Eisen(ll)-Struktur
mit zwei Uberbriickenden meso-Tartrat-Liganden ist. In dieser Konfiguration sind die beiden
Eisenatome antiferromagnetisch gekoppelt.

Die Stochiometrie des Komplexes ist stark pH-abhangig. Untersuchungen mittels
potentiometrischer Titration haben gezeigt, dass sich bei einem pH-Wert zwischen 3 und 6 ein
Komplex in der Form Fe(Tar)s bilden kann. Die Komplexierung erfolgt hauptséchlich durch die
Bindung des Carboxylsauerstoffs an das Fe(lll)-lon. Magnetische Suszeptibilitdtsmessungen
uber einen breiten pH-Bereich (1 bis 13) haben die Bildung verschiedener poly- und
mononuklearer Komplexe in Lésung aufgezeigt.

Logischer Ablauf der pH-abhangigen Komplexbildung

Das folgende Diagramm veranschaulicht die allgemeine Beziehung zwischen dem pH-Wert
und der Bildung von Eisen(lll)-Tartrat-Spezies in wassriger Losung.
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pH-Bedingungen Dominante Spezies

Protonierung
Saurer pH verhindert Komplexierung > Freie Fe3*-lonen Stabile Fe(lll)-Tartrat-Komplexe Hydrolyseprodukte
(pH < 3) und HaT (z.B. [Fe(Tar)s]*") und polynukleare Spezies
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Abbildung 1: Logisches Diagramm der pH-abhéngigen Speziation von Eisen(lll)-Tartrat.

Quantitative Daten

Die Stabilitat von Metallkomplexen wird durch ihre Bildungskonstanten (K) oder
Stabilitatskonstanten () quantifiziert. Die folgende Tabelle fasst die aus potentiometrischen
Titrationsdaten fur den Eisen(lll)-Citrat-Komplex ermittelten Werte zusammen, die als Referenz
fur einen ahnlichen Hydroxycarbonsaure-Komplex dienen. Fur den Eisen(lll)-Tartrat-Komplex
wurde ein stabiler Fe(Tar)s-Komplex im pH-Bereich von 3 bis 6 identifiziert.

Tabelle 1: Stabilitatskonstanten des Eisen(lll)-Citrat-Komplexes
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Parameter Wert Beschreibung

Logarithmus der
schrittweisen

log K1 1.70 . .
Bildungskonstante fiir
[Fe(Cit)]
Logarithmus der schrittweisen
log K2 1.03 Bildungskonstante fur
[Fe(Cit)2]3-
| log B | 2.73 | Logarithmus der Gesamtstabilitdtskonstante |
Tabelle 2: Spektrophotometrische Daten
Parameter Wert Bedingungen

Wellenlange der

maximalen Absorption zur
Amax 380 nm

Verfolgung der

Komplexbildung

| pH-Bereich | 3 bis 6 | Optimaler pH-Bereich fiir die Bildung des Fe(Tar)s-Komplexes |

Experimentelle Protokolle
Protokoll 1: Synthese eines pulverférmigen Eisen-
Natrium-Tartrat-Komplexes

Dieses Protokoll basiert auf etablierten Verfahren zur Herstellung des Komplexes fir
verschiedene Anwendungen, einschlie3lich der Herstellung von Cellulose-L&sungsmitteln.

Materialien:
» Eisen(lll)-chlorid (FeCls) oder ein anderes dreiwertiges Eisensalz

o Natriumtartrat (Na2C4H4QOs)
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Natriumhydroxid (NaOH) zur pH-Einstellung
Fallungsmittel (z. B. Ethanol, Methanol)

Destilliertes Wasser

Verfahren:

Eine wassrige Losung von Eisen(lll)-chlorid (z. B. 0,62 M) herstellen.
In einem separaten Gefald Natriumtartrat in destilliertem Wasser auflosen.

Die Eisen(lll)-chlorid-L6sung unter Rihren zur Natriumtartrat-Losung geben. Das molare
Verhéltnis von Eisensalz zu Tartrat sollte zwischen 1:3,0 und 1:3,3 liegen.

Den pH-Wert der Reaktionsmischung mit Natriumhydroxid auf einen Wert zwischen 0,8 und
5,5 einstellen (z. B. pH 5,5).

Die Mischung fur 10-15 Minuten rdhren, um die Bildung der Reaktionsmasse, die den
gewulnschten Komplex enthalt, zu vervollstandigen.

Den Komplex durch Zugabe eines Fallungsmittels wie Ethanol ausféallen. Das
Volumenverhaltnis von Fallungsmittel zu Reaktionsmasse sollte etwa 0,7-1,5:1,0 betragen.

Den Niederschlag von der Mutterlauge abtrennen (z. B. durch Filtration oder Zentrifugation).

Den Niederschlag bei einer Temperatur zwischen 30 °C und 105 °C trocknen, um das
pulverférmige Produkt zu erhalten.
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Start: Reagenzien vorbereiten
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Abbildung 2: Arbeitsablauf fur die Synthese des Eisen-Natrium-Tartrat-Komplexes.

Protokoll 2: Charakterisierung mittels

potentiometrischer und UV/Vis-spektrophotometrischer

Titration

Dieses Protokoll beschreibt die Untersuchung der Komplexbildung in Lésung, wie sie zur

Bestimmung von Stéchiometrie und Stabilitatskonstanten verwendet wird.

Materialien und Geréte:
« Eisen(lll)-chlorid-Stammldsung

o Natriumtartrat-Losung
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0,1 M Natriumchlorid (als Elektrolyt)

Standardisierte Salzsdure- und Natriumhydroxid-Losungen

pH-Meter und Potentiometer

UV/Vis-Spektrophotometer

Temperaturgesteuertes Reaktionsgefald (z. B. 25 °C)
Verfahren:

o Potentiometrische Titration: a. Eine Loésung mit einer bekannten Konzentration von Eisen(lll)-
chlorid und Natriumtartrat in 0,1 M NaCl-Lésung vorbereiten. b. Die LGsung mit einer
standardisierten NaOH-Ldsung titrieren. c. Den pH-Wert nach jeder Zugabe von NaOH
aufzeichnen, um eine Titrationskurve zu erstellen. d. Die erhaltenen Daten analysieren, um
die Anzahl der an das Fe(lll)-lon gebundenen Ligandenmolekiile und die schrittweisen
Gleichgewichts-Bildungskonstanten zu bestimmen.

 To cite this document: BenchChem. [Technisches Handbuch zum Eisentartrat-Komplex in
wassriger Losung]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205657 7#eisentartrat-komplex-in-w-ssriger-I-sung]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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